BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guidance for
Handling Isopropyl 2-bromo-2-methylpropanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Isopropyl 2-bromo-2-
Compound Name:
methylpropanoate

Cat. No.: B1304831

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate and essential safety protocols,
operational plans, and disposal procedures for Isopropyl 2-bromo-2-methylpropanoate (CAS
No: 51368-55-9). Adherence to these guidelines is critical to mitigate risks and ensure a safe
laboratory environment.

Chemical Identifier and Properties:

Property Value

IUPAC Name propan-2-yl 2-bromo-2-methylpropanoate
Synonyms Isopropyl 2-bromoisobutyrate

Molecular Formula C7H13BrO2

Molecular Weight 209.08 g/mol [1]

Appearance Colorless to Almost colorless clear liquid
Boiling Point 168 °C[2]

Flash Point 56 °C[2]

Hazard Identification and Precautionary Statements:
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Isopropyl 2-bromo-2-methylpropanoate is a flammable liquid and vapor that causes skin,

eye, and respiratory tract irritation.[3][4] It may be harmful if swallowed, inhaled, or absorbed

through the skin.[3]

Hazard Statement

Description

H226 Flammable liquid and vapour.[5][6]

H315 Causes skin irritation.

H317 May cause an allergic skin reaction.[1][5]
H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

H340 May cause genetic defects.[1][5]

a1l Toxic to aquatic life with long lasting effects.[1]

[5]

Precautionary Statement

Description

Keep away from heat, hot surfaces, sparks,

P210 open flames and other ignition sources. No
smoking.[5][7]
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.[6][7]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[5][7]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[4][8]
P302+P352 IF ON SKIN: Wash with plenty of water.[7]
Dispose of contents/container to an approved
P501

waste disposal plant.[4][7]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following table outlines the minimum required PPE for handling Isopropyl 2-bromo-2-
methylpropanoate.

Body Part Protection Specification

Must meet ANSI Z87.1
standards. A face shield should
Eyes/Face Chemical Splash Goggles be worn over goggles when
there is a significant risk of
splashing.[3][9][10]

Wear appropriate protective
gloves to prevent skin
exposure.[3] Nitrile gloves
provide good short-term
Hands Chemical-Resistant Gloves protection against a broad
range of chemicals.[11] For
prolonged or immersive
contact, consult the glove
manufacturer's compatibility

chart.

A flame-resistant lab coat

should be worn and fully
Body Protective Clothing buttoned.[11] Long pants and

closed-toe, closed-heel shoes

are mandatory.[11]

Use in a well-ventilated area.
[3][6] If engineering controls
are insufficient to maintain

Respiratory Respirator exposure below permissible
limits, a NIOSH/MSHA
approved respirator is
required.[3][4]
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Operational and Disposal Plans

Handling and Storage:

Ventilation: Always handle Isopropyl 2-bromo-2-methylpropanoate in a well-ventilated
area, preferably within a chemical fume hood.[3][6]

Ignition Sources: This is a flammable liquid; keep it away from heat, sparks, open flames,
and other ignition sources.[4][6][7] Use spark-proof tools and explosion-proof equipment.[3]

[417]

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[4][7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4][7]
Keep away from incompatible materials such as acids, bases, strong oxidizing agents, and
metals.[4]

Spill Management:

Evacuate: Immediately evacuate non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert, non-combustible material such as vermiculite, sand,
or earth.[3]

Collect: Use spark-proof tools to collect the absorbed material and place it into a suitable,
labeled container for disposal.[3][7]

Decontaminate: Clean the spill area thoroughly with soap and water.

Disposal Plan:

All waste containing Isopropyl 2-bromo-2-methylpropanoate, including contaminated

absorbents and PPE, must be treated as hazardous waste.

Containerization: Collect all waste in a properly labeled, sealed container.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1304831?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/07842.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28936_msds.pdf
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR28936_msds.pdf
https://www.chemicalbook.com/msds/isopropyl-2-bromo-2-methylpropanoate.pdf
https://pim-resources.coleparmer.com/sds/07842.pdf
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/msds/isopropyl-2-bromo-2-methylpropanoate.pdf
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/msds/isopropyl-2-bromo-2-methylpropanoate.pdf
https://pim-resources.coleparmer.com/sds/07842.pdf
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/msds/isopropyl-2-bromo-2-methylpropanoate.pdf
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/07842.pdf
https://pim-resources.coleparmer.com/sds/07842.pdf
https://www.chemicalbook.com/msds/isopropyl-2-bromo-2-methylpropanoate.pdf
https://www.benchchem.com/product/b1304831?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Disposal: Dispose of the waste through an approved hazardous waste disposal facility,
following all local, state, and federal regulations.[4][7] Do not dispose of it down the drain.[7]

Emergency Procedures

First Aid Measures:

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[3][4]

Remove contaminated clothing and shoes
) immediately. Flush skin with plenty of water for
Skin Contact . . L
at least 15 minutes. Seek medical attention if

irritation develops or persists.[3][7]

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation o ) . . .
is difficult, give oxygen. Seek immediate medical
attention.[3][7]
Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[3][7]

Fire Fighting Measures:

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish a fire.[7]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7][8]
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Workflow for Safe Handling of Isopropyl 2-bromo-2-methylpropanoate

Preparation

Review Safety Data Sheet (SDS)

A/

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

A

Ensure Proper Ventilation
(Fume Hood)

Handling
Y

Dispense Chemical
(Use Spark-Proof Tools)

\ Y
Perform Experiment TS~
, Y Emergency Response
A 2

Spill Occurs

Close Container Tightly Exposure Occurs

Cleanup & Di!posal

Decontaminate Work Area

:

Dispose of Waste
(Hazardous Waste Container)

:

Remove and Dispose of PPE Properly

Follow First Aid Procedures Follow Spill Management Protocol

A

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of Isopropyl 2-bromo-2-
methylpropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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